5-bromo-6-chloro-4-methylpyridine-2-carbonitrile
Overview
Description
5-bromo-6-chloro-4-methylpyridine-2-carbonitrile is a useful research compound. Its molecular formula is C7H4BrClN2 and its molecular weight is 231.48 g/mol. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-6-chloro-4-methylpyridine-2-carbonitrile involves the introduction of a cyano group to a pyridine ring, followed by the substitution of a bromine and a chlorine atom at specific positions on the ring.", "Starting Materials": [ "4-methylpyridine-2-carboxylic acid", "thionyl chloride", "sodium cyanide", "bromine", "chlorine" ], "Reaction": [ "The first step involves the conversion of 4-methylpyridine-2-carboxylic acid to the corresponding acid chloride using thionyl chloride.", "The acid chloride is then reacted with sodium cyanide to form the corresponding nitrile.", "The nitrile is then subjected to bromination and chlorination using bromine and chlorine, respectively, to yield 5-bromo-6-chloro-4-methylpyridine-2-carbonitrile." ] } | |
CAS No. |
2680528-35-0 |
Molecular Formula |
C7H4BrClN2 |
Molecular Weight |
231.48 g/mol |
IUPAC Name |
5-bromo-6-chloro-4-methylpyridine-2-carbonitrile |
InChI |
InChI=1S/C7H4BrClN2/c1-4-2-5(3-10)11-7(9)6(4)8/h2H,1H3 |
InChI Key |
BTBGUURTZHVFSI-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NC(=C1Br)Cl)C#N |
Purity |
95 |
Origin of Product |
United States |
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